Cas no 148148-65-6 (2-fluoro-3-(piperidin-4-yl)methylpyridine)

• Product Name: 2-fluoro-3-(piperidin-4-yl)methylpyridine
• CAS No: 148148-65-6
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 1319600
• PubChem ID: 19698645
• Update Time: 2025-09-22

2-fluoro-3-(piperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-3-(4-piperidinylmethyl)-
• 2-fluoro-3-(piperidin-4-yl)methylpyridine
• SCHEMBL8600656
• 148148-65-6
• EN300-1856563
• 2-fluoro-3-[(piperidin-4-yl)methyl]pyridine

• Inchi： 1S/C11H15FN2/c12-11-10(2-1-5-14-11)8-9-3-6-13-7-4-9/h1-2,5,9,13H,3-4,6-8H2
• InChI Key： NMAVZPUKCLPYKE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC1CCNCC1

Computed Properties

• Exact Mass: 194.12205
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-fluoro-3-(piperidin-4-yl)methylpyridine

2-Fluoro-3-(Piperidin-4-yl)methylpyridine (CAS No. 148148-65-6): A Versatile Compound in Modern Pharmaceutical Research

2-Fluoro-3-(Piperidin-4-yl)methylpyridine, with the chemical identifier CAS No. 148148-65-6, represents a significant advancement in the development of pharmaceutical compounds targeting neurological and metabolic disorders. This molecule combines the structural features of a pyridine ring with a piperidine derivative, creating a unique scaffold that has attracted attention in the field of medicinal chemistry. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics, particularly in the treatment of neurodegenerative diseases and metabolic syndromes.

The molecular structure of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine is characterized by the presence of a fluorine atom at the 2-position of the pyridine ring, which is substituted with a piperidine ring via a methylene linkage. This structural configuration allows for the modulation of biological activity through the introduction of various functional groups. The fluorine substitution is particularly noteworthy, as it can enhance the compound's metabolic stability and improve its pharmacokinetic profile, making it a promising candidate for drug development.

Recent research published in Journal of Medicinal Chemistry (2024) has demonstrated the potential of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine as a modulator of ion channels involved in neuronal signaling. The compound exhibits a high affinity for voltage-gated sodium channels, which are implicated in the pathophysiology of epilepsy and chronic pain. This finding aligns with the growing interest in the development of small-molecule therapeutics that target ion channel dysfunction, a strategy that has shown promise in preclinical models of neurological disorders.

Another key area of investigation involves the role of 2-Fl, the 2-Fluoro-3-(Piperidin-4-yl)methylpyridine in metabolic regulation. A study published in Cell Metabolism (2023) explored its impact on glucose homeostasis and insulin sensitivity. The research indicated that the compound may act as a modulator of PPARγ activity, a transcription factor critical for the regulation of adipocyte differentiation and glucose metabolism. These findings suggest potential applications in the management of type 2 diabetes and metabolic syndrome, areas where traditional therapies often face limitations.

The synthesis of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine has been optimized through various methodologies to enhance yield and purity, which is essential for its use in preclinical and clinical studies. A recent paper in Organic & Biomolecular Chemistry (2024) described a novel catalytic approach that significantly reduces the number of synthetic steps required to produce the compound. This advancement not only improves the efficiency of the synthesis process but also reduces the environmental impact associated with pharmaceutical manufacturing.

Pharmacokinetic studies of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine have revealed its favorable properties for oral administration. The compound demonstrates high bioavailability and a prolonged half-life, which are critical for the development of once-daily dosing regimens. These characteristics are particularly advantageous in the treatment of chronic conditions where patient compliance is a major concern.

Despite its promising profile, the development of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine as a therapeutic agent is still in the early stages. Ongoing research is focused on elucidating its mechanism of action and identifying potential side effects. A recent preclinical study in Drug Discovery Today (2024) reported that the compound is well-tolerated in animal models, with minimal toxicity observed at therapeutic doses. These results are encouraging and suggest that the compound has a favorable safety profile.

Furthermore, the application of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine extends beyond traditional therapeutic areas. Researchers are exploring its potential in the field of neuroprotection, where it may offer new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A study published in Neuropharmacology (2023) demonstrated its ability to reduce oxidative stress and neuroinflammation in cellular models, highlighting its potential as a neuroprotective agent.

One of the most intriguing aspects of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine is its potential for drug repurposing. The compound's ability to interact with multiple targets suggests that it could be effective in the treatment of complex diseases where a single-target approach may be insufficient. This multi-targeting capability is a key feature of many natural compounds and is increasingly being explored in the development of novel therapeutics.

As the field of medicinal chemistry continues to evolve, 2-Fluoro-3-(Piperidin-4-yl)methylpyridine stands out as a compound with significant potential. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further research and development. The ongoing studies in various therapeutic areas underscore its importance in the quest for new and effective treatments for a wide range of diseases.

The future of 2-Fluoro-3-(Piperidin-4-yl)methylpyridine as a therapeutic agent depends on the results of clinical trials, which are currently in the planning stages. The successful translation of this compound from the laboratory to the clinic will require rigorous testing to ensure its safety and efficacy in human subjects. Nevertheless, the promising findings from preclinical studies provide a strong foundation for its continued development.

In conclusion, 2-Fluoro-3-(Piperidin-4-yl)methylpyridine represents a significant contribution to the field of pharmaceutical research. Its unique structure and favorable pharmacological properties make it a promising candidate for the development of novel therapeutics. As research in this area progresses, it is likely that this compound will play an important role in the treatment of various diseases, offering new hope for patients who currently have limited treatment options.